6-O-(2-deoxy-3-O-(3-hydroxytetradecanoyl)-2-((3-hydroxytetradecanoyl)amino)-glycopyranosyl)-2-deoxy-
6-O-(2-deoxy-3-O-(3-hydroxytetradecanoyl)-2-((3-hydroxytetradecanoyl)amino)-glycopyranosyl)-2-deoxy-
Brand Name:
Vulcanchem
CAS No.:
131061-35-3
VCID:
VC0144458
InChI:
InChI=1S/C68H129N2O19P/c1-5-9-13-17-21-25-29-33-37-41-51(72)45-57(76)69-61-65(88-59(78)47-53(74)43-39-35-31-27-23-19-15-11-7-3)63(80)55(49-71)86-67(61)85-50-56-64(81)66(89-60(79)48-54(75)44-40-36-32-28-24-20-16-12-8-4)62(68(87-56)90(82,83)84)70-58(77)46-52(73)42-38-34-30-26-22-18-14-10-6-2/h51-56,61-68,71-75,80-81H,5-50H2,1-4H3,(H,69,76)(H,70,77)(H2,82,83,84)
SMILES:
CCCCCCCCCCCC(CC(=O)NC1C(C(C(OC1OCC2C(C(C(C(O2)P(=O)(O)O)NC(=O)CC(CCCCCCCCCCC)O)OC(=O)CC(CCCCCCCCCCC)O)O)CO)O)OC(=O)CC(CCCCCCCCCCC)O)O
Molecular Formula:
C68H129N2O19P
Molecular Weight:
1309.7 g/mol
6-O-(2-deoxy-3-O-(3-hydroxytetradecanoyl)-2-((3-hydroxytetradecanoyl)amino)-glycopyranosyl)-2-deoxy-
CAS No.: 131061-35-3
Main Products
VCID: VC0144458
Molecular Formula: C68H129N2O19P
Molecular Weight: 1309.7 g/mol
| CAS No. | 131061-35-3 |
|---|---|
| Product Name | 6-O-(2-deoxy-3-O-(3-hydroxytetradecanoyl)-2-((3-hydroxytetradecanoyl)amino)-glycopyranosyl)-2-deoxy- |
| Molecular Formula | C68H129N2O19P |
| Molecular Weight | 1309.7 g/mol |
| IUPAC Name | [5-hydroxy-6-[[5-hydroxy-6-(hydroxymethyl)-3-(3-hydroxytetradecanoylamino)-4-(3-hydroxytetradecanoyloxy)oxan-2-yl]oxymethyl]-3-(3-hydroxytetradecanoylamino)-4-(3-hydroxytetradecanoyloxy)oxan-2-yl]phosphonic acid |
| Standard InChI | InChI=1S/C68H129N2O19P/c1-5-9-13-17-21-25-29-33-37-41-51(72)45-57(76)69-61-65(88-59(78)47-53(74)43-39-35-31-27-23-19-15-11-7-3)63(80)55(49-71)86-67(61)85-50-56-64(81)66(89-60(79)48-54(75)44-40-36-32-28-24-20-16-12-8-4)62(68(87-56)90(82,83)84)70-58(77)46-52(73)42-38-34-30-26-22-18-14-10-6-2/h51-56,61-68,71-75,80-81H,5-50H2,1-4H3,(H,69,76)(H,70,77)(H2,82,83,84) |
| Standard InChIKey | RXMIYVKPBNCKJG-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCC(CC(=O)NC1C(C(C(OC1OCC2C(C(C(C(O2)P(=O)(O)O)NC(=O)CC(CCCCCCCCCCC)O)OC(=O)CC(CCCCCCCCCCC)O)O)CO)O)OC(=O)CC(CCCCCCCCCCC)O)O |
| Canonical SMILES | CCCCCCCCCCCC(CC(=O)NC1C(C(C(OC1OCC2C(C(C(C(O2)P(=O)(O)O)NC(=O)CC(CCCCCCCCCCC)O)OC(=O)CC(CCCCCCCCCCC)O)O)CO)O)OC(=O)CC(CCCCCCCCCCC)O)O |
| Synonyms | 6-O-(2-deoxy-3-O-(3-hydroxytetradecanoyl)-2-((3-hydroxytetradecanoyl)amino)-glycopyranosyl)-2-deoxy-3-O-(3-hydroxytetradecanoyl)-2-((3-hydroxytetradecanoyl)amino)-glucopyranosylphosphonate lipid A-prephoson |
| PubChem Compound | 3081778 |
| Last Modified | Nov 11 2021 |
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